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Compound of Interest

Compound Name: Arry-380

Cat. No.: B605589

Audience: Researchers, scientists, and drug development professionals.

Introduction

ARRY-380, also known as Tucatinib or ONT-380, is a potent and selective small-molecule
inhibitor of the HER2 (ErbB2) tyrosine kinase.[1][2][3] It is a valuable tool for in vitro and in vivo
studies investigating HER2-driven cancers. Accurate and consistent preparation of ARRY-380
stock solutions is critical for obtaining reliable and reproducible experimental results. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of ARRY-380 due
to its high solubilizing capacity for this compound.[1][4][5] This document provides a detailed
protocol for the preparation, storage, and handling of ARRY-380 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative information for ARRY-380:
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Property Value Reference(s)
Molecular Weight 569.63 g/mol [1][6]
CAS Number 937265-83-3 [1][7]
Appearance Solid, Light brown to brown [11[7]

Solubility in DMSO

>28.5 mg/mL[1][6][7], 96
mg/mL (~168.5 mM)[3][4], 90
mg/mL (158 mM)[5]

[LIE3][41[5]06]T7]

Solubility in Ethanol

Insoluble[1][6][7] or 21
mg/mL[4]

[1]14]6]1[7]

Solubility in Water

Insoluble[1][4][6][7]

[1]14]61[7]

Storage (Solid)

-20°C[1][6][7]

[1]61[7]

Storage (DMSO Stock)

-20°C for several months[1][6],

-80°C for up to 6 months[8]

(1168l

Experimental Protocol: Preparation of a 10 mM
ARRY-380 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ARRY-380 in DMSO. The

concentration can be adjusted based on experimental needs by modifying the amounts of
ARRY-380 and DMSO accordingly.

3.1. Materials

Calibrated analytical balance

ARRY-380 powder (purity 298%)

Pipettes and sterile, filtered pipette tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), 299.7% purity

Sterile microcentrifuge tubes or vials (amber or covered with foil to protect from light)
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o Vortex mixer

o Optional: Water bath or sonicator
3.2. Procedure

e Pre-weighing Preparations:

o Allow the vial of ARRY-380 powder to equilibrate to room temperature for at least 15-20
minutes before opening to prevent condensation of moisture.

o Ensure all equipment is clean, dry, and calibrated.
» Weighing ARRY-380:
o Tare the analytical balance with a clean microcentrifuge tube.

o Carefully weigh the desired amount of ARRY-380 powder into the tube. For a 10 mM stock
solution, a common starting amount is 1 mg or 5 mg.

o Calculation Example: To prepare a 10 mM stock solution, you will need to dissolve 5.6963
mg of ARRY-380 in 1 mL of DMSO. It is often more practical to weigh a slightly different
amount and adjust the DMSO volume accordingly.

e Calculating the Required Volume of DMSO:
o Use the following formula to calculate the volume of DMSO needed:
Volume of DMSO (mL) = [Mass of ARRY-380 (mg) / 569.63 ( g/mol )] / 0.010 (mol/L)

o Example: If you weigh out 2.5 mg of ARRY-380: Volume of DMSO (mL) = (2.5 mg / 569.63
mg/mmol) / 10 mmol/L = 0.0439 mL = 43.9 uL

e Dissolving ARRY-380:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
ARRY-380 powder.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/product/b605589?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

o Visually inspect the solution to ensure there are no visible particles.

o If the compound does not dissolve readily, gentle warming in a 37°C water bath for 5-10
minutes or brief sonication can aid dissolution.[1][6]

» Aliquoting and Storage:

o Once fully dissolved, it is recommended to aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected tubes. This minimizes freeze-thaw cycles which can
degrade the compound.[9]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -20°C for short- to mid-term storage (several months) or at -80°C for
long-term storage (up to 6 months).[1][6][8]

3.3. Quality Control

» Before use in an experiment, thaw a single aliquot and visually inspect for any precipitation.
If precipitate is observed, warm the tube to 37°C and vortex to redissolve.

« Itis good practice to periodically check the activity of the stock solution in a standard assay
to ensure its stability.

Signaling Pathway and Experimental Workflow
Diagrams

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.apexbt.com/arry-380.html
https://www.apexbt.com/downloader/document/A8366/Datasheet.pdf
https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.apexbt.com/arry-380.html
https://www.apexbt.com/downloader/document/A8366/Datasheet.pdf
https://dcchemicals.com/product_show-Irbinitinib_ARRY_380_.html?datasheet=datasheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Inhibition

——_————

e

et \\Cytoplasm
Cell Membra}p{é h

/
/
/

~

HER2 Recepto>—
N\
P

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b605589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Equilibrate ARRY-380
to Room Temperature

Weigh ARRY-380 Powder
on an Analytical Balance

Calculate Required
Volume of DMSO

Add DMSO and Vortex
to Dissolve

Visually Inspect for
Complete Dissolution

Optional: Warm to 37°C
or Sonicate

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b605589?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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